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Compound of Interest

Compound Name:

2,2-

Dimethylcyclopropanecarboxylic

acid

CAS No.: 931-26-0

Cat. No.: B1296168

Get Quote

Executive Summary
2,2-Dimethylcyclopropanecarboxylic acid (DMCCA) is a critical chiral building block, most

notably serving as the structural core for Cilastatin (a renal dehydropeptidase inhibitor co-

administered with Imipenem) and various pyrethroid insecticides.

Unlike standard aliphatic acids, DMCCA presents a unique NMR challenge due to the

cyclopropane magnetic anisotropy and the gem-dimethyl steric lock. This guide provides a

definitive spectral analysis, distinguishing DMCCA from its unsubstituted analogs and ester

precursors. We focus on the diagnostic utility of the diastereotopic methyl groups and the high-

field cyclopropyl protons.

Structural Logic & Assignment Strategy
Before analyzing the spectra, one must understand the symmetry—or lack thereof. While the

molecule appears simple, the C1 chiral center (in the racemic mixture) renders the two methyl

groups at C2 and the two protons at C3 diastereotopic.
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Visualization: NMR Assignment Workflow
The following diagram outlines the logic path for assigning the 1H NMR signals of DMCCA.
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Figure 1: Logic flow for assigning proton environments in DMCCA based on electronic effects

and coupling patterns.

1H NMR Spectral Analysis
The "Upfield" Shift (Cyclopropane Anisotropy)
Cyclopropane protons typically resonate at unusually high fields (0.2 – 1.0 ppm) due to the

induced ring current, which shields the protons located above/below the ring plane. In DMCCA,

the electron-withdrawing carboxylic acid shifts H1 downfield, but the H3 protons remain

shielded.

Detailed Assignment Table (CDCl₃, 400 MHz)
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Proton
Label

Chemical
Shift (δ
ppm)

Multiplicity Integration

Coupling
Constants (

)

Structural
Insight

COOH 11.0 – 12.5 Broad Singlet 1H N/A

Highly

dependent on

concentration

and solvent

(H-bonding).

H1 1.40 – 1.55
dd (Doublet

of Doublets)
1H

Hz

Hz

Deshielded

by the alpha-

carbonyl.

Couples to

H3a and H3b.

Me (A) 1.28 – 1.32 Singlet 3H N/A

Methyl cis to

COOH (Steric

compression

often causes

downfield

shift).

Me (B) 1.15 – 1.18 Singlet 3H N/A
Methyl trans

to COOH.

H3 (A) 1.10 – 1.20 dd (or m) 1H
Hz

Hz

Proton cis to

COOH.

Overlaps

frequently

with methyls.

H3 (B) 0.80 – 0.95 dd 1H
Hz

Hz

Proton trans

to COOH.

Most shielded

proton.

Critical Analysis of Coupling
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The coupling pattern of the ring protons is an AMX system.

Geminal Coupling (

): In cyclopropanes, geminal coupling is characteristically small (~4-5 Hz), unlike the 12-15
Hz seen in open chains.

Vicinal Coupling (

): The cis coupling (

Hz) is generally larger than the trans coupling (

Hz), following the Karplus relationship for the rigid ring geometry.

13C NMR Spectral Analysis
The 13C spectrum is the definitive method for confirming the quaternary carbon (C2), which

disappears in DEPT-135 experiments.

Peak Assignments (CDCl₃, 100 MHz)
Carbon Label Shift (δ ppm) Type (DEPT-135) Notes

C=O 178.0 – 180.0 Quaternary
Typical aliphatic

carboxylic acid.

C1 28.0 – 30.0 CH (Up) Alpha-carbon.

C2 20.0 – 22.0 Quaternary (Absent)
The gem-dimethyl

bearing carbon.

C3 18.0 – 20.0 CH₂ (Down) Ring methylene.

Me (A/B) 22.0 – 26.0 CH₃ (Up)

Two distinct peaks

due to diastereotopic

environment.

Note: The C2 and C3 signals often appear very close. A DEPT-135 or APT experiment is

required to distinguish the quaternary C2 (absent/positive) from the methylene C3

(inverted/negative).
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Comparative Performance: DMCCA vs. Alternatives
To validate the synthesis of DMCCA, one must distinguish it from its precursor (Ester) and the

unsubstituted analog (often used as a standard for "cyclopropane" characteristics).

Comparative Data Table

Feature 2,2-DMCCA (Target)
Ethyl Ester

(Precursor)

Cyclopropanecarbox

ylic Acid

(Unsubstituted)

Methyl Signals
Two Singlets (1.1, 1.3

ppm)

Two Singlets + Triplet

(Ethyl)
None

H1 Multiplicity
dd (Couples to 2

protons)
dd

tt (Couples to 4

protons)

COOH Proton ~12 ppm (Visible) Absent ~12 ppm (Visible)

C=O[1][2] Shift ~179 ppm
~174 ppm (Upfield

shift)
~180 ppm

Symmetry
Asymmetric

(Diastereotopic Me)
Asymmetric

Symmetric Plane (C1-

COOH)

Visualizing the Difference
DMCCA: Look for the "Methyl Doublet of Singlets" (two tall peaks) and the simplified

coupling at H1.

Unsubstituted Acid: H1 is a multiplet (tt) because it couples to four vicinal protons (two on

C2, two on C3). The absence of methyl singlets is the primary diagnostic.

Experimental Protocols
Synthesis (Diazoacetate Route)
Note: This protocol involves hazardous reagents (diazo compounds). Perform in a fume hood.

Reagents: Isobutylene (gas), Ethyl Diazoacetate (EDA), Copper bronze (catalyst).
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Carbene Insertion:

Saturate dry toluene with isobutylene at 0°C.

Add Copper bronze (5 mol%).

Add EDA dropwise over 4 hours (slow addition prevents dimerization of EDA).

Maintain temperature at 0-5°C.

Hydrolysis:

Evaporate solvent to yield the Ethyl Ester.

Reflux with 10% NaOH/EtOH for 3 hours.

Acidify with HCl to pH 2.

Extract with Dichloromethane (DCM).

Purification: Recrystallize from Hexane/Ethyl Acetate.

NMR Sample Preparation
To ensure high-resolution spectra with minimal line broadening:

Solvent: Use CDCl₃ (99.8% D) with 0.03% TMS.

Concentration: Dissolve ~10 mg of DMCCA in 0.6 mL solvent.

Tip: For 13C, increase concentration to ~30-50 mg.

Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids (crucial

for good shimming).

Acquisition:

1H: 16 scans, 1s relaxation delay.
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13C: 512 scans, 2s relaxation delay (COOH carbons relax slowly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1296168/docs#technical-analysis-
comparative-guide-2-2-dimethylcyclopropanecarboxylic-acid-dmcca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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